1-Benzyl-1,5,6,7-tetrahydro-4h-indol-4-one

• CAS RN: 13671-74-4
• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 1-benzyl-6,7-dihydro-5H-indol-4-one
• InChI: InChI=1S/C15H15NO/c17-15-8-4-7-14-13(15)9-10-16(14)11-12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8,11H2
• InChI Key: XQFYFKMPBWSFOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CN2CC3=CC=CC=C3)C(=O)C1

Description

1-Benzyl-1,5,6,7-tetrahydro-4h-indol-4-one is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 182 mg of 2-ethoxy-4-oxo-2,3,4,5,6,7-hexahydrocoumarone and 1 ml of benzylamine was heated in a glass tube at 110° C. for 12 hours. The reaction mixture was purified by column chromatography on silica gel using a solvent mixture of ethyl acetate and n-hexane (1:1) to give 126 mg of N-benzyl-4-oxo-4,5,6,7-tetrahydroindole as white crystals (yield 56%). ##STR21##